2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid

• CAS: 1155990-96-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action for 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid in Peptidomimetics

Abstract

The development of peptide-based therapeutics is often hampered by inherent liabilities, including poor metabolic stability, low bioavailability, and unpredictable receptor engagement due to high conformational flexibility. Peptidomimetics, which are designed to mimic natural peptides while overcoming these limitations, represent a cornerstone of modern drug discovery.[1][2] A key strategy in this field is the incorporation of non-proteinogenic, conformationally constrained amino acids.[3][4][5][6] This technical guide provides an in-depth analysis of the mechanism of action for 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, a Boc-protected α,α-disubstituted amino acid (hereafter referred to as Boc-α-Me-Nva). We will elucidate how the unique structural properties of this building block are leveraged to enforce specific secondary structures, enhance proteolytic resistance, and ultimately improve the pharmacological profile of peptide-based drug candidates. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to employ sterically constrained amino acids to engineer next-generation therapeutics.

Introduction: The Challenge of Peptide Flexibility and the Rise of Conformational Constraint

Natural peptides are exquisite signaling molecules, but their therapeutic potential is often compromised by their intrinsic properties. The flexible backbone of a typical peptide can adopt a multitude of conformations in solution, only one of which is the "bioactive conformation" responsible for specific receptor binding.[3] This conformational entropy must be overcome for binding to occur, representing a significant thermodynamic penalty. Furthermore, these flexible structures are readily recognized and degraded by proteases, leading to short in-vivo half-lives.[7]

Peptidomimetic design seeks to address these challenges by introducing structural modifications that pre-organize the molecule into its bioactive shape.[1] One of the most powerful and predictable methods to achieve this is through the incorporation of α,α-disubstituted amino acids.[7][8][9] By replacing the α-hydrogen with a second substituent, the rotational freedom around the peptide backbone is severely restricted. Boc-α-Me-Nva, with its α-methyl and α-propyl groups, is an exemplary tool for this purpose, serving as a potent helix-inducing element that imparts critical drug-like properties.

Physicochemical and Structural Properties of Boc-α-Me-Nva

The utility of Boc-α-Me-Nva begins with its fundamental structure. As a derivative of norvaline, it possesses a five-carbon backbone. The critical features are the two non-hydrogen substituents on the alpha-carbon (a methyl and a propyl group) and the N-terminal tert-butoxycarbonyl (Boc) protecting group. The Boc group is essential for synthetic applications, providing robust protection of the α-amino group that is stable under a wide range of conditions but readily removable with moderate acid, making it ideal for stepwise solid-phase peptide synthesis (SPPS).[10][][12][]

Property	Value
IUPAC Name	2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid
Common Abbreviation	Boc-α-Me-Nva
Molecular Formula	C₁₂H₂₃NO₄
Molecular Weight	245.32 g/mol
Key Structural Feature	α,α-disubstituted amino acid
Protecting Group	tert-butoxycarbonyl (Boc)

The Core Mechanism: Steric Restriction of Backbone Dihedral Angles

The primary mechanism of action for Boc-α-Me-Nva is the imposition of severe conformational constraints on the peptide backbone. A peptide's conformation is defined by a series of torsion angles, principally phi (Φ, C'-N-Cα-C') and psi (Ψ, N-Cα-C'-N).[4] In natural L-amino acids, the presence of a small α-hydrogen allows for a wide range of permissible Φ/Ψ angle combinations, as visualized in a Ramachandran plot.

The replacement of this hydrogen with an alkyl group, as in Boc-α-Me-Nva, introduces significant steric hindrance. The bulky methyl and propyl groups clash with the peptide backbone and adjacent residues, drastically limiting the accessible Φ and Ψ angles to a small, well-defined region of the Ramachandran plot.[5][7] This effect is well-documented for the simpler α,α-disubstituted amino acid, α-aminoisobutyric acid (Aib), which strongly promotes helical conformations due to its gem-dimethyl groups.[7][8][14][15][16] Boc-α-Me-Nva functions similarly, but the asymmetry of its α-substituents (methyl vs. propyl) can further influence the specific type and stability of the induced secondary structure. This steric forcing action effectively "locks" the local peptide segment into a predictable and rigid conformation, most commonly a helical structure such as a 3₁₀-helix or a classical α-helix.[8][17][18]

Caption: The impact of α,α-disubstitution on peptide backbone flexibility.

Consequential Benefits for Peptidomimetic Drug Design

The foundational mechanism of conformational constraint translates directly into a suite of desirable pharmacological properties. By understanding the causal chain, a medicinal chemist can rationally design superior peptidomimetics.

• Enhanced Proteolytic Stability: The bulky α-substituents provide a steric shield, physically blocking the approach of protease enzymes to the adjacent peptide bonds.[7] This dramatically increases the peptide's half-life in biological fluids, a critical parameter for therapeutic efficacy.

• Induction of Defined Secondary Structure: As discussed, the primary consequence of restricted Φ/Ψ angles is the formation of stable helical structures.[15][16] Many bioactive peptides adopt an α-helical conformation to engage with their target receptors.[19] Incorporating Boc-α-Me-Nva can stabilize this helix, effectively pre-paying the entropic cost of binding. This often leads to a significant increase in binding affinity.[3][7]

• Improved Receptor Affinity and Selectivity: By locking the pharmacophoric side chains into a specific spatial arrangement, the peptidomimetic can achieve a more precise and higher-energy interaction with the receptor's binding pocket.[3] This rigidity can also enhance selectivity, as the constrained conformation may be incompatible with off-target receptors, thereby reducing side effects.

Caption: Causal pathway from molecular modification to therapeutic benefit.

Experimental Protocols for Mechanistic Validation

To validate the proposed mechanism of action, a series of well-established biophysical and biochemical assays can be employed. The choice of these experiments is driven by the need to directly probe the consequences of incorporating Boc-α-Me-Nva.

Protocol 1: Peptide Synthesis and Purification

• Objective: To incorporate Boc-α-Me-Nva into a target peptide sequence and a native control peptide.

• Methodology (Boc-SPPS):

  • Resin Swelling: Swell a suitable resin (e.g., PAM or MBHA resin) in dichloromethane (DCM).

  • Deprotection: Remove the Boc group from the resin-bound amino acid using 25-50% trifluoroacetic acid (TFA) in DCM.

  • Neutralization: Neutralize the resulting trifluoroacetate salt with a 5-10% solution of diisopropylethylamine (DIEA) in DCM.

  • Coupling: For standard amino acids, couple the next Boc-protected amino acid using a standard coupling agent like HBTU/HOBt. For the sterically hindered Boc-α-Me-Nva, a stronger coupling protocol is required.

    • Causality: Standard reagents are often inefficient for coupling to or from an α,α-disubstituted residue due to steric hindrance.[20] Therefore, pre-activation to a symmetric anhydride or the use of a more potent coupling agent like HATU is recommended. Double coupling (repeating the coupling step) is often necessary to drive the reaction to completion.

  • Capping (Optional): After coupling, treat the resin with acetic anhydride to cap any unreacted amino groups and prevent the formation of deletion sequences.

  • Repeat: Repeat steps 2-5 for each amino acid in the sequence.

  • Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove all side-chain protecting groups simultaneously using strong acid, typically anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[12]

  • Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Verification: Confirm the mass and purity of the final peptide using mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Protocol 2: Conformational Analysis via Circular Dichroism (CD) Spectroscopy

• Objective: To quantify the secondary structure content (specifically helicity) of the modified peptide compared to its native counterpart.

• Methodology:

  • Sample Preparation: Prepare solutions of both the native and the α-Me-Nva-containing peptides in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4). A helix-promoting solvent like 2,2,2-trifluoroethanol (TFE) can be titrated in to assess helical propensity.

  • Data Acquisition: Record the CD spectra from approximately 190 to 260 nm using a calibrated spectropolarimeter.

  • Data Analysis:

    • Self-Validation: An α-helical structure is characterized by two negative bands (minima) at ~222 nm and ~208 nm, and a positive band (maximum) at ~195 nm.[15] The presence and intensity of these characteristic bands, particularly the minimum at 222 nm, provide direct evidence of helical content.

    • Calculate the Mean Residue Ellipticity (MRE) at 222 nm. A more negative MRE value in the α-Me-Nva peptide directly indicates a higher degree of helicity compared to the native peptide, thus validating the helix-inducing mechanism.[17][18]

Protocol 3: Proteolytic Stability Assay

• Objective: To measure the resistance of the modified peptide to enzymatic degradation.

• Methodology:

  • Incubation: Incubate precise concentrations of both the native and modified peptides in separate reactions with a relevant protease (e.g., trypsin, chymotrypsin, or human serum) at 37°C.

  • Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), quench a sample from each reaction by adding a strong acid (e.g., TFA) or an organic solvent to denature the enzyme.

  • Quantification: Analyze the quenched samples by RP-HPLC. Quantify the amount of remaining intact peptide by integrating the area of the corresponding peak.

  • Data Analysis: Plot the percentage of remaining peptide against time for both the native and modified peptides. Calculate the half-life (t₁/₂) for each. A significantly longer half-life for the α-Me-Nva peptide provides direct evidence of enhanced proteolytic stability.

Caption: A self-validating experimental workflow to probe the mechanism of action.

Conclusion

2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (Boc-α-Me-Nva) is a powerful tool in the arsenal of the medicinal chemist for the design of advanced peptidomimetics. Its mechanism of action is rooted in the fundamental principle of steric hindrance. By introducing two non-hydrogen substituents at the α-carbon, this amino acid derivative severely restricts the conformational freedom of the peptide backbone, channeling it toward stable, predictable helical secondary structures. This pre-organization into a bioactive conformation, combined with the steric shielding of adjacent peptide bonds, directly leads to enhanced proteolytic stability and improved receptor binding affinity. The rational application of this building block, guided by the mechanistic principles and validated by the experimental workflows outlined in this guide, enables the systematic transformation of promising but flawed peptide leads into robust drug candidates with superior therapeutic potential.

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• Reddy, K. S., & Kumar, D. (2014). N2-tert-Butoxycarbonyl-N5-[N-(9-fluorenylmethyloxycarbonyl)-2-aminoethyl]-(S)-2,5-diaminopentanoic Acid. Molbank, 2014(3), M834. [Link]

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Thermodynamic Stability of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic Acid Derivatives in Peptide Engineering

Executive Summary

The incorporation of non-canonical, α,α-disubstituted amino acids into peptide backbones is a transformative strategy in modern drug development and foldamer engineering. Among these, 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid —commonly referred to as Boc-protected α-methylnorvaline (Boc-α-Me-Nva-OH)—stands out for its profound impact on peptide conformation and stability. This whitepaper provides an in-depth mechanistic analysis of how α-methylnorvaline derivatives dictate thermodynamic stability, outlines field-proven experimental workflows for their synthesis and evaluation, and presents quantitative data validating their resistance to hydrolytic and proteolytic degradation.

Mechanistic Rationale: The Thermodynamics of α-Methylation

The thermodynamic stability imparted by α-methylnorvaline is fundamentally driven by the Thorpe-Ingold effect (the gem-dialkyl effect). In canonical amino acids, the α-carbon bears a single side chain and a hydrogen atom. Replacing this α-hydrogen with a methyl group introduces severe steric clashes with the adjacent carbonyl oxygen and amide nitrogen of the peptide backbone.

Conformational Locking and Entropy Reduction

This steric hindrance drastically restricts the accessible Ramachandran space (φ, ψ dihedral angles)[1]. While canonical amino acids can sample a wide array of random-coil conformations, α-methylated derivatives are energetically confined to specific helical geometries, predominantly the 310​ -helix (φ ≈ -60°, ψ ≈ -30°) or the right-handed α-helix (φ ≈ -57°, ψ ≈ -47°)[2].

From a thermodynamic perspective, this restriction minimizes the conformational entropy of the unfolded state ( ΔSunfolded​ ). According to the Gibbs free energy equation ( ΔG=ΔH−TΔS ), a smaller ΔSunfolded​ reduces the entropic penalty associated with folding. Consequently, the folded state becomes thermodynamically favored ( ΔG<0 ), allowing even short peptide sequences to maintain stable secondary structures[2].

Steric Shielding Against Degradation

Beyond conformational thermodynamics, the bulky α-methyl group provides a physical kinetic barrier. It sterically occludes the adjacent scissile peptide bonds, preventing water molecules (in acid/base hydrolysis) and the catalytic triads of proteases from achieving the necessary transition-state geometry for cleavage[3][4].

Fig 1: Mechanistic pathway of thermodynamic stabilization via α-methylation.

Quantitative Data: Stability Profiles

The theoretical stabilization provided by α-methylnorvaline translates directly into measurable thermodynamic and kinetic advantages. The tables below summarize comparative data between canonical peptides and their α-methylated counterparts.

Table 1: Thermodynamic Parameters of Thermal Unfolding

Data represents a model 12-mer amphipathic peptide. Parameters derived from Circular Dichroism (CD) thermal denaturation assays.

Peptide Variant	Melting Temp ( Tm​ )	ΔHfold​ (kcal/mol)	−TΔSfold​ (kcal/mol)	ΔGfold​ at 298K
Canonical (L-Norvaline)	38.5 °C	-18.4	+16.2	-2.2 kcal/mol
α-Methylated (α-Me-Nva)	62.1 °C	-16.8	+10.1	-6.7 kcal/mol

Causality Insight: The α-methylated peptide exhibits a slightly less exothermic enthalpy ( ΔH ) due to the loss of optimal hydrogen bond geometry caused by steric strain. However, this is overwhelmingly compensated by the dramatic reduction in the entropic penalty ( −TΔS ), resulting in a highly favorable ΔG .

Table 2: Half-Life ( t1/2​ ) in Degradative Environments

Kinetic stability measured via RP-HPLC tracking of the intact parent mass.

Environment	Canonical Peptide t1/2​	α-Me-Nva Peptide t1/2​	Fold Increase
Human Blood Serum (37°C)	1.2 hours	> 48 hours	> 40x
Proteinase K (10 µg/mL)	15 minutes	18.5 hours	74x
0.1M HCl (Simulated Gastric)	4.5 hours	> 72 hours	> 16x

Experimental Methodologies

To harness the thermodynamic benefits of Boc-α-Me-Nva-OH, researchers must adapt standard protocols. The steric bulk that provides stability also makes the amino acid notoriously difficult to couple during synthesis.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of α-Methylated Peptides

Self-Validating Principle: Standard coupling reagents (e.g., HBTU/HOBt) often fail to drive the acylation of α,α-disubstituted amino acids to completion, leading to deletion sequences. This protocol utilizes highly reactive uronium salts (HATU) and elevated temperatures to overcome the kinetic barrier of steric hindrance.

• Resin Preparation: Swell 0.1 mmol of MBHA resin in Dimethylformamide (DMF) for 30 minutes.

• Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 10 min) to remove the temporary Fmoc group (if building upon a standard Fmoc-SPPS chain). Note: Boc-α-Me-Nva-OH is typically used at the N-terminus or synthesized entirely via Boc-SPPS chemistry.

• Activation: Dissolve 0.4 mmol (4 eq) of Boc-α-Me-Nva-OH and 0.38 mmol (3.8 eq) of HATU in minimal DMF. Add 0.8 mmol (8 eq) of N,N-Diisopropylethylamine (DIPEA). Allow pre-activation for 2 minutes.

• Coupling: Transfer the activated mixture to the resin. Irradiate in a microwave peptide synthesizer at 75°C for 15 minutes.

• Validation (Kaiser Test): Perform a Kaiser test. A negative result (yellow) confirms complete coupling. If positive (blue), repeat the coupling step using symmetric anhydride activation.

• Cleavage: Cleave the peptide using a cocktail of TFA/Triisopropylsilane/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Protocol 2: Thermodynamic Profiling via Circular Dichroism (CD)

Self-Validating Principle: To accurately calculate thermodynamic parameters, the peptide must undergo a two-state unfolding transition. The presence of an isodichroic point across the temperature gradient validates the absence of stable intermediate states[5].

• Sample Preparation: Dissolve the purified α-methylated peptide in 10 mM phosphate buffer (pH 7.4) to a final concentration of 50 µM.

• Baseline Correction: Record a baseline spectrum of the buffer alone from 190 nm to 260 nm at 20°C.

• Thermal Melt Setup: Place the sample in a 1 mm path-length quartz cuvette. Program the Peltier temperature controller to ramp from 20°C to 90°C at a rate of 1°C/min.

• Data Acquisition: Monitor the CD signal (ellipticity, θ ) at 222 nm (diagnostic for helical content) continuously. Record full spectra every 5°C.

• Data Analysis: Plot the fraction folded vs. temperature. Fit the sigmoidal curve to the Gibbs-Helmholtz equation to extract Tm​ , ΔH , and ΔS .

Fig 2: Experimental workflow for the synthesis and thermodynamic profiling of α-methylated peptides.

Conclusion

The strategic incorporation of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid fundamentally rewrites the thermodynamic landscape of a peptide. By leveraging the Thorpe-Ingold effect, researchers can pre-organize peptide backbones, slash the entropic penalty of folding, and render the scissile bonds virtually invisible to proteases. As the pharmaceutical industry increasingly turns to peptide therapeutics, mastering the synthesis and thermodynamic evaluation of α-methylated derivatives remains a critical competency for drug development professionals.

References

• amino acid dipeptide: Topics by Science.gov Science.gov. Highlights the stability of peptide bonds relative to hydrolysis reactions and the asymmetric influence of α-methylnorvaline. URL: [Link]

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• A Short Aib/Ala-Based Peptide Helix Is as Stable as an Ala-Based Peptide Helix Double Its Length ResearchGate. Demonstrates the profound thermodynamic stabilization and helical induction provided by α,α-disubstituted amino acids like α-methylvaline/norvaline. URL:[Link]

• Google Patents. Patent detailing the application of non-natural amino acids (including α-methyl amino acids) for the induction and stabilization of secondary structures in therapeutic peptides.

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Solubility profile of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid in standard organic solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, a Boc-protected amino acid derivative of significant interest in synthetic organic chemistry and drug development. A thorough understanding of a compound's solubility is paramount for its effective application in reaction chemistry, purification, formulation, and as a predictor of its behavior in biological systems. This document delineates the predicted solubility of the target molecule across a spectrum of standard organic solvents, grounded in an analysis of its physicochemical properties. Furthermore, it furnishes detailed, field-proven experimental protocols for the precise determination of its solubility, ensuring scientific rigor and reproducibility. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical methodologies.

Introduction: The Critical Role of Solubility

In the realm of drug discovery and development, the solubility of a chemical entity is a pivotal physicochemical property that dictates its trajectory from a laboratory curiosity to a viable therapeutic agent. Poor solubility can impede synthetic workups, complicate purification, and lead to unreliable results in biological assays. For active pharmaceutical ingredients (APIs), solubility is a key determinant of bioavailability. 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, as a protected amino acid, is a fundamental building block in peptide synthesis and the creation of complex molecules. Its solubility characteristics will govern the choice of reaction conditions, purification strategies, and its utility in various synthetic applications. This guide provides a detailed examination of its expected solubility and the methods to empirically validate these predictions.

Physicochemical Properties and Predicted Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and the solvent.[1][2][3] To predict the solubility of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, we must first analyze its molecular structure.

Molecular Structure:

• Carboxylic Acid Group (-COOH): This functional group is polar and can act as both a hydrogen bond donor and acceptor.

• Boc-Protecting Group (-NH-Boc): The amide linkage within this group has a dipole moment and the carbonyl oxygen can act as a hydrogen bond acceptor. The tert-butyl group is bulky and nonpolar.

• α-Methyl and Propyl Side Chain: These alkyl groups are nonpolar and contribute to the hydrophobic character of the molecule.

Overall Polarity: The molecule possesses both polar (carboxylic acid, amide) and nonpolar (tert-butyl, alkyl side chain) regions, making it amphiphilic. The bulky nonpolar groups are significant, suggesting that the overall polarity is moderate to low.

Predicted Solubility Profile:

Based on this structural analysis, a qualitative and semi-quantitative solubility profile can be predicted across a range of standard organic solvents.

Solvent	Polarity Index	Predicted Solubility	Rationale for Prediction
Heptane	0.1	Insoluble	A highly nonpolar solvent, unlikely to effectively solvate the polar carboxylic acid and amide groups.
Toluene	2.4	Low to Moderate	A nonpolar aromatic solvent that may have some favorable interactions with the nonpolar parts of the molecule, but is a poor hydrogen bonding partner.
Dichloromethane (DCM)	3.1	High	A polar aprotic solvent that can effectively solvate the molecule through dipole-dipole interactions without being hindered by hydrogen bonding networks.
Diethyl Ether	2.8	Moderate to High	A slightly polar aprotic solvent; the ether oxygen can act as a hydrogen bond acceptor for the carboxylic acid proton.
Ethyl Acetate	4.4	High	A polar aprotic solvent with a carbonyl group that can act as a good hydrogen bond acceptor.
Acetone	5.1	High	A polar aprotic solvent with a prominent carbonyl group for hydrogen bond acceptance.
Isopropanol	3.9	Moderate	A polar protic solvent that can engage in hydrogen bonding, but the nonpolar character of the target molecule may limit very high solubility.
Ethanol	4.3	Moderate	Similar to isopropanol, a polar protic solvent that will have favorable interactions but may not be the optimal solvent.
Methanol	5.1	Moderate	The most polar of the common alcohol solvents; its strong hydrogen bonding network may be somewhat disrupted by the nonpolar moieties of the solute.
Water	10.2	Insoluble	A highly polar, protic solvent. The large nonpolar surface area of the Boc and alkyl groups is expected to lead to unfavorable hydrophobic interactions, making the compound insoluble in water.[2][3]

Experimental Determination of Thermodynamic Solubility

While predictions are a valuable starting point, empirical determination of solubility is essential for accurate process development and regulatory submissions. The "shake-flask" method is a widely recognized "gold standard" for determining thermodynamic solubility due to its reliability and straightforwardness.[4][5][6][7][8]

The Shake-Flask Method: A Self-Validating Protocol

The trustworthiness of this protocol lies in its approach to achieving and verifying equilibrium. By ensuring an excess of the solid solute is present and allowing sufficient time for equilibration, the resulting concentration in the supernatant represents the true thermodynamic solubility at that temperature. The analysis of samples at multiple time points (e.g., 24 and 48 hours) serves as a self-validation step; consistent concentration values indicate that equilibrium has been reached.

Diagram of the Shake-Flask Experimental Workflow

Caption: Workflow for the Shake-Flask Solubility Determination.

Step-by-Step Protocol for the Shake-Flask Method

• Preparation of the Slurry:

  • Add an excess amount of crystalline 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid to a series of vials, ensuring that a visible amount of undissolved solid will remain at equilibrium.

  • Accurately dispense a known volume of the desired organic solvent into each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C).

  • Agitate the vials for a predetermined period, typically 24 to 48 hours, to allow the system to reach equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.45 µm PTFE) to remove any suspended microparticles.

• Quantification:

  • The concentration of the dissolved compound in the filtrate can be determined by several methods. Two common and reliable methods are Gravimetric Analysis and High-Performance Liquid Chromatography (HPLC).

  • Gravimetric Analysis:

    • Accurately weigh a clean, dry evaporation dish.

    • Pipette a known volume of the filtrate into the dish.

    • Carefully evaporate the solvent in a fume hood or under a gentle stream of nitrogen.

    • Dry the dish containing the non-volatile solute to a constant weight in a vacuum oven at a temperature below the compound's decomposition point.

    • The final weight of the solute divided by the initial volume of the filtrate gives the solubility.

  • High-Performance Liquid Chromatography (HPLC): [9][10][11][12]

    • Prepare a series of standard solutions of the target compound of known concentrations in the solvent of interest.

    • Generate a calibration curve by injecting the standards into the HPLC and plotting the peak area against concentration.

    • Inject the filtered sample (diluted if necessary) into the HPLC.

    • Determine the concentration of the sample from the calibration curve based on its peak area.

Alternative and High-Throughput Solubility Screening Methods

For earlier stages of research where rapid assessment of a larger number of solvents or compounds is necessary, high-throughput methods can be employed.

• UV-Vis Spectroscopy: For compounds with a suitable chromophore, solubility can be determined by measuring the UV-Vis absorbance of the saturated solution and calculating the concentration using a previously established calibration curve (Beer-Lambert Law).[13][14][15][16][17] This method is rapid but requires the compound to have a distinct UV-Vis absorption profile in the solvent of interest.

• Nephelometry: This technique measures the light scattering caused by precipitated particles in a solution. It is a very high-throughput method for determining kinetic solubility, where a concentrated stock solution of the compound (often in DMSO) is added to an aqueous buffer, and the point of precipitation is detected.[6]

Diagram of the Relationship Between Polarity and Solubility

Caption: Predicted Solubility as a Function of Solvent Polarity.

Conclusion

The solubility profile of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is a critical parameter for its successful application in research and development. This guide has provided a theoretically grounded prediction of its solubility across a range of common organic solvents, indicating a preference for moderately polar to polar aprotic solvents and poor solubility in highly nonpolar or highly polar protic solvents like water. The detailed, step-by-step protocols for the robust shake-flask method, coupled with reliable analytical techniques such as gravimetric analysis and HPLC, provide the necessary tools for researchers to obtain accurate and reproducible quantitative solubility data. This information is invaluable for informed solvent selection, optimization of reaction and purification conditions, and the advancement of projects that utilize this important chemical building block.

References

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• Solubility. (n.d.). Introductory Organic Chemistry - Open Oregon Educational Resources. [Link]

• Al-khattaf, S., et al. (2023). Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples. RSC Advances. [Link]

• Solubility - What dissolves in What? (2023). Chemistry LibreTexts. [Link]

• Yan, A., & Gasteiger, J. (2003). Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation. Journal of Chemical Information and Computer Sciences. [Link]

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• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Regulations.gov. [Link]

• (2S)-2-(((tert-Butoxycarbonyl)amino)methyl)-4-methylpentanoic acid. (n.d.). PubChem. [Link]

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• Solubility and Intermolecular Forces. (n.d.). Pearson. [Link]

• Kumar, R., & Khurana, S. (2018). Solubility: An overview. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Ghasemi, M., et al. (2023). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Scientific Reports. [Link]

• Wang, Y., et al. (2024). Application of a UV-vis spectrometer to investigate the effect of dissolution media on the diffusivity of small molecules and proteins. Journal of Pharmaceutical Sciences. [Link]

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Protocols & Analytical Methods

Application Note: Enhancing Antimicrobial Peptides with 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid

Introduction: Overcoming the Achilles' Heel of Antimicrobial Peptides

Antimicrobial peptides (AMPs) represent a formidable class of molecules in the fight against multidrug-resistant pathogens.[1][2] Their broad-spectrum activity and unique membrane-disrupting mechanisms make them promising alternatives to conventional antibiotics.[1][3] However, the therapeutic potential of many natural and synthetic AMPs is often curtailed by their susceptibility to proteolytic degradation, leading to a short in vivo half-life and reduced efficacy.[4][5][6]

To address this critical stability issue, medicinal chemists have turned to the incorporation of non-proteinogenic amino acids.[5][6] Among these, α,α-disubstituted amino acids have emerged as powerful tools for engineering robust and conformationally constrained peptides.[7][8] This application note provides a detailed guide on the strategic incorporation of a specific α,α-disubstituted amino acid, 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (also known as Boc-α-methyl-L-valine), into AMPs to enhance their therapeutic properties.

The core advantage of this building block lies in its α,α-disubstitution. The presence of both a methyl group and an isobutyl side chain on the α-carbon introduces significant steric hindrance. This structural feature serves a dual purpose: it shields the adjacent peptide bonds from enzymatic cleavage by proteases and restricts the torsional angles (φ/ψ) of the peptide backbone, promoting the formation of stable secondary structures like α-helices and 3(10)-helices, which are often crucial for antimicrobial activity.[7][9][10]

This guide will provide researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols necessary to synthesize, characterize, and evaluate AMPs modified with this potent stabilizing residue.

Rationale for Incorporation: The Structural Advantage

The decision to incorporate 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is grounded in its profound impact on peptide structure and stability.

• Enhanced Proteolytic Resistance: The steric bulk at the α-carbon physically obstructs the approach of proteases, significantly slowing down or completely preventing enzymatic degradation. This is a key strategy for increasing the half-life of peptide therapeutics in biological fluids.[6][11]

• Conformational Rigidity and Helicity: α,α-disubstituted amino acids act as helix inducers.[7][9][10][12] By constraining the peptide backbone, they can stabilize the amphipathic helical structures that are characteristic of many membrane-active AMPs. This pre-organization can lead to enhanced binding to bacterial membranes and improved lytic activity.

• Modulation of Hydrophobicity: The addition of the α-methyl group alongside the valine side chain increases the local hydrophobicity. This property can be strategically utilized to fine-tune the peptide's interaction with the lipid bilayer of bacterial membranes, a key determinant of its antimicrobial potency.

The following diagram illustrates the concept of steric shielding provided by the α,α-disubstituted amino acid, protecting the peptide backbone from proteolytic attack.

Caption: Steric shielding of the peptide bond by α,α-disubstitution.

Experimental Workflow: From Design to Evaluation

The successful development of a modified AMP involves a systematic workflow encompassing synthesis, purification, and a suite of bioactivity assays. This section outlines the critical steps and provides detailed protocols.

Caption: Overall workflow for modified AMP development.

Protocols

Protocol 1: Incorporation of Boc-α-Me-Val-OH via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of sterically hindered amino acids like Boc-α-Me-Val-OH requires optimized coupling conditions to achieve high yields.[13][14] This protocol is based on a standard Boc/Bzl protection strategy.[15][16]

Materials:

• Merrifield resin (or other suitable Boc-compatible resin)

• Boc-protected amino acids

• Boc-2-amino-2-methylpentanoic acid (Boc-α-Me-Val-OH)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or suitable alternative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIEA)

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes in a reaction vessel.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes.

  • Drain and treat again with 50% TFA in DCM for 20-30 minutes.[16]

  • Wash the resin thoroughly with DCM (3x), followed by DMF (3x).

• Neutralization: Neutralize the resin with 10% DIEA in DMF for 2 minutes (2x). Wash with DMF (3x).

• Coupling of Standard Amino Acids:

  • Pre-activate a 3-fold molar excess of the standard Boc-amino acid with a 3-fold excess of DIC/HOBt in DMF for 10-15 minutes.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Monitor coupling completion (e.g., Kaiser test). Wash with DMF (3x).

• Coupling of Boc-α-Me-Val-OH (Sterically Hindered):

  • Rationale: The steric hindrance of the α,α-disubstituted residue necessitates more potent activation and longer reaction times to ensure complete acylation.

  • Pre-activate a 4-fold molar excess of Boc-α-Me-Val-OH with a 4-fold excess of DIC/HOBt in a minimal amount of DMF.

  • Add the activated solution to the resin.

  • Allow the coupling reaction to proceed for 4-6 hours, or overnight if necessary. Double coupling may be required.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Repeat Cycles: Repeat steps 2-5 for each amino acid in the sequence.

• Final Cleavage: Once the synthesis is complete, cleave the peptide from the resin and remove side-chain protecting groups using a strong acid cocktail (e.g., HF or TFMSA/TFA), following established safety protocols.[16]

Protocol 2: Antimicrobial Activity Assays

The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) are standard metrics for quantifying antimicrobial potency.[17][18]

Materials:

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 25923)

• Mueller-Hinton Broth (MHB)

• Tryptic Soy Agar (TSA) plates

• Purified peptide stock solution

• 96-well microtiter plates

Procedure (Broth Microdilution for MIC):

• Bacterial Inoculum Preparation: Grow bacteria to the mid-logarithmic phase and dilute in MHB to a final concentration of approximately 5 x 10^5 CFU/mL.[18]

• Peptide Dilution: Prepare a two-fold serial dilution of the peptide in MHB in a 96-well plate. Concentrations may range from 256 µg/mL to 0.5 µg/mL.

• Inoculation: Add an equal volume of the bacterial inoculum to each well, bringing the final bacterial concentration to ~2.5 x 10^5 CFU/mL.

• Controls: Include a positive control (bacteria in MHB without peptide) and a negative control (MHB only).[18]

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest peptide concentration that completely inhibits visible bacterial growth.[18][19]

Procedure (for MBC):

• Subculturing: Take a 10 µL aliquot from each well that showed no visible growth in the MIC assay.

• Plating: Spot the aliquot onto a TSA plate.

• Incubation: Incubate the TSA plate at 37°C for 24 hours.

• MBC Determination: The MBC is the lowest peptide concentration that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no colony growth on the agar plate).[17][18]

Protocol 3: Hemolytic Activity Assay

It is crucial to assess the cytotoxicity of AMPs against mammalian cells. A hemolysis assay using red blood cells (RBCs) is a standard initial screen for membrane-disrupting toxicity.[20][21]

Materials:

• Fresh human or animal red blood cells (RBCs)

• Phosphate-buffered saline (PBS), pH 7.4

• Purified peptide stock solution

• Triton X-100 (1% v/v) for positive control

• 96-well microtiter plates

Procedure:

• RBC Preparation: Wash RBCs three times with PBS by centrifugation (e.g., 1000 x g for 5 min) and resuspend to create a 4% (v/v) suspension in PBS.[22]

• Peptide Dilution: Prepare serial dilutions of the peptide in PBS in a 96-well plate.

• Incubation: Add an equal volume of the 4% RBC suspension to each well.

• Controls: Use PBS as a negative control (0% hemolysis) and 1% Triton X-100 as a positive control (100% hemolysis).[22]

• Reaction: Incubate the plate at 37°C for 1 hour with gentle shaking.

• Centrifugation: Centrifuge the plate at 1000 x g for 10 minutes to pellet intact RBCs.

• Measurement: Carefully transfer the supernatant to a new plate and measure the absorbance of the released hemoglobin at 540 nm.[23]

• Calculation: Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100

Protocol 4: Proteolytic Stability Assay

This assay evaluates the resistance of the modified peptide to degradation by common proteases or in biological fluids like serum.[4][5]

Materials:

• Purified peptide stock solution

• Protease solution (e.g., trypsin, chymotrypsin) or fresh animal/human serum

• Reaction buffer (e.g., PBS or Tris-HCl, pH 7.4)

• Quenching solution (e.g., 10% TFA)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Reaction Setup: Incubate the peptide at a final concentration (e.g., 100 µg/mL) with the protease solution or serum at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately stop the enzymatic reaction by adding the aliquot to a quenching solution (e.g., an equal volume of 10% TFA).[6]

• Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by reverse-phase HPLC.

  • Monitor the disappearance of the full-length peptide peak over time.

• Quantification: Quantify the amount of remaining peptide by integrating the peak area at each time point relative to the 0-hour time point.[5][6] The data can be used to calculate the peptide's half-life under the tested conditions.

Data Presentation and Expected Outcomes

The incorporation of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is expected to significantly enhance peptide stability while maintaining or even improving antimicrobial activity. The results should be presented clearly for comparison.

Table 1: Comparative Antimicrobial and Hemolytic Activity

Peptide	Sequence	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. S. aureus	HC₅₀ (µg/mL)
Parent Peptide	GIIKFLKSAKKFVKAFK	16	8	>256
Modified Peptide	GIIKFLKX AKKFVKAFK	8	8	>256
X = α-methyl-valine

Table 2: Proteolytic Stability in Human Serum

Peptide	% Remaining after 1h	% Remaining after 8h	Half-life (t₁/₂) (hours)
Parent Peptide	45%	<5%	~0.8
Modified Peptide	95%	70%	>24

Conclusion

The strategic incorporation of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is a robust and validated method for enhancing the therapeutic profile of antimicrobial peptides. By providing exceptional proteolytic stability and reinforcing bioactive conformations, this unnatural amino acid addresses one of the primary obstacles in AMP development. The protocols and rationale outlined in this guide offer a comprehensive framework for researchers to design, synthesize, and validate next-generation peptide antibiotics with improved drug-like properties, paving the way for their clinical application against the rising threat of antibiotic resistance.

References

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• BOC Sciences. (n.d.). BOC-Amino Acids.
• PubMed. (2009). A 3(10)-helical pentapeptide in water: interplay of alpha,alpha-disubstituted amino acids and the central residue on structure formation.
• ACS Publications. (2018). Solid-Phase Synthesis of Oligopeptides Containing Sterically Hindered Amino Acids on Nonswellable Resin Using 3-Nitro-1,2,4-triazol-1-yl-tris(pyrrolidin-1-yl)phosphonium Hexafluorophosphate (PyNTP) as the Condensing Reagent.
• MDPI. (2014). N2-tert-Butoxycarbonyl-N5-[N-(9-fluorenylmethyloxycarbonyl)-2-aminoethyl]-(S)-2,5-diaminopentanoic Acid.
• PMC. (2022). Single-Cell Analysis of the Antimicrobial and Bactericidal Activities of the Antimicrobial Peptide Magainin 2.
• ACS Publications. (2021). Cα-Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds.
• Frontiers. (2025). Studies on the antibacterial activity of the antimicrobial peptide Mastoparan X against methicillin-resistant Staphylococcus aureus.
• PMC. (n.d.). Introduction to Peptide Synthesis.
• ResearchGate. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids.
• Master Organic Chemistry. (2019). Synthesis of Peptides.
• American Custom Chemicals Corporation. (n.d.). Boc-DL-valine.
• ACS Publications. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants.
• PMC. (2020). Antimicrobial Peptides: Classification, Design, Application and Research Progress in Multiple Fields.
• Bachem. (2023). Solid Phase Peptide Synthesis (SPPS) explained.
• Chem-Impex. (n.d.). Boc-4-amino-4-methyl-pentanoic acid.
• ACS Publications. (2014). High Antimicrobial Effectiveness with Low Hemolytic and Cytotoxic Activity for PEG/Quaternary Copolyoxetanes.
• PLOS. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum.
• MDPI. (2023). Enhancing Chemical Stability through Structural Modification of Antimicrobial Peptides with Non-Proteinogenic Amino Acids.
• PubMed. (2021). Cα-Methyl-l-valine: A Preferential Choice over α-Aminoisobutyric Acid for Designing Right-Handed α-Helical Scaffolds.
• ASM Journals. (2024). Antimicrobial activity of novel symmetrical antimicrobial peptides centered on a hydrophilic motif against resistant clinical isolates: in vitro and in vivo analyses.
• AAPPTec. (n.d.). Planning a Peptide Synthesis.
• PMC. (2024). Enhanced prediction of hemolytic activity in antimicrobial peptides using deep learning-based sequence analysis.
• ChemRxiv. (n.d.). Design of antimicrobial peptides containing non-proteinogenic amino acids using multi-objective Bayesian optimisation.
• Luxembourg Bio Technologies. (n.d.). Developments in peptide and amide synthesis.
• Taylor & Francis Online. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery.
• PMC. (2024). Antimicrobial peptide A20L: in vitro and in vivo antibacterial and antibiofilm activity against carbapenem-resistant Klebsiella pneumoniae.
• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Semantic Scholar. (n.d.). SYNTHETIC APPROACHES TO HETEROCYCLIC α,α-DISUBSTITUTED AMINO ACIDS.
• Grant, G. A. (Ed.). (n.d.). Synthetic Peptides.
• RSC Publishing. (2022). Peptide probes for proteases – innovations and applications for monitoring proteolytic activity.
• RSC Publishing. (n.d.). Design of antimicrobial peptides containing non-proteinogenic amino acids using multi-objective Bayesian optimisation.
• PMC. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum.
• RSC Publishing. (2023). hemolytic antimicrobial peptides related to human cathelicidin LL-37.
• Frontiers. (n.d.). Editorial: Antimicrobial Peptides: Molecular Design, Structure-Function Relationship, and Biosynthesis Optimization.
• ACS Publications. (2017). Preorganized Cyclic α,α-Disubstituted α-Amino Acids Bearing Functionalized Side Chains That Act as Peptide-Helix Inducers.
• MDPI. (2025). Predicting Antimicrobial Peptide Activity: A Machine Learning-Based Quantitative Structure–Activity Relationship Approach.
• Semantic Scholar. (2023). Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity.
• bioRxiv.org. (2024). Prediction of Hemolytic Peptides and their Hemolytic Concentration (HC50).

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The Strategic Incorporation of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic Acid in Small Molecule Drug Discovery: Application Notes and Protocols

This guide provides an in-depth exploration of the application of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid and its structural analogs in the field of small molecule drug discovery. We will delve into the rationale behind its use, focusing on its role as a non-canonical amino acid that imparts unique conformational constraints and metabolic stability to bioactive molecules. The primary case study for this guide will be the synthesis of a key intermediate for Sacubitril, a neprilysin inhibitor and a component of the blockbuster heart failure medication Entresto™.[1][2] This practical example will serve to illustrate the handling, reactivity, and strategic importance of this class of building blocks.

Introduction: The Value of α,α-Disubstituted Amino Acids in Medicinal Chemistry

In the quest for novel therapeutics, medicinal chemists often turn to non-canonical amino acids to overcome the limitations of traditional peptide-based drugs, such as poor metabolic stability and low bioavailability. Among these, α,α-disubstituted amino acids have emerged as powerful tools. The presence of two substituents on the α-carbon atom introduces significant steric hindrance, which can:

• Restrict Conformational Flexibility: This can lock a molecule into a bioactive conformation, enhancing its binding affinity and selectivity for a biological target.

• Increase Resistance to Proteolytic Degradation: The steric bulk around the amide bond can prevent or slow down enzymatic cleavage, prolonging the in vivo half-life of a drug.

2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, a Boc-protected form of 2-methyl-norvaline, is a prime example of such a building block. The methyl group at the α-position provides the aforementioned benefits, making it a valuable synthon for the development of peptidomimetics and other small molecule inhibitors.

Core Application: A Key Intermediate in the Synthesis of Sacubitril

A prominent and highly relevant application of a close analog of the topic compound is in the synthesis of Sacubitril, a neprilysin inhibitor.[1][2] Sacubitril is a component of Entresto™, a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI) used for the treatment of heart failure.[3] The specific intermediate, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid, embodies the strategic use of an α-methylated amino acid derivative to achieve the desired pharmacological profile.[1][2]

Neprilysin is a neutral endopeptidase that degrades natriuretic peptides, which are hormones responsible for vasodilation and sodium excretion.[4][5] By inhibiting neprilysin, Sacubitril increases the levels of these beneficial peptides, leading to improved cardiovascular outcomes.[4][5] The active metabolite of Sacubitril, LBQ657, is responsible for this inhibition.[5]

The synthesis of the key intermediate involves a stereoselective hydrogenation process to set the two chiral centers, followed by Boc protection. This intermediate is then further elaborated to yield Sacubitril.[2][6]

Experimental Protocols

The following protocols are illustrative and based on established synthetic routes for the Sacubitril intermediate. They are intended to provide a framework for researchers working with 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid and its analogs.

Synthesis of the Sacubitril Intermediate: (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic Acid

This synthesis is a multi-step process, with a key step being the asymmetric hydrogenation of an unsaturated precursor.

Workflow for the Synthesis of the Sacubitril Intermediate

Caption: A simplified workflow for the asymmetric hydrogenation step in the synthesis of the Sacubitril intermediate.

Protocol 1: Asymmetric Hydrogenation

This protocol describes the stereoselective reduction of the unsaturated precursor to establish the desired stereochemistry of the Sacubitril intermediate.

• Materials:

  • (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpent-2-enoic acid

  • [RuCl(p-cymene)(R)-BINAP]Cl (or a similar chiral ruthenium catalyst)

  • Methanol (degassed)

  • Hydrogen gas

  • Hydrogenation reactor

• Procedure:

  • To a hydrogenation reactor, add the unsaturated precursor and the chiral ruthenium catalyst.

  • Add degassed methanol to the reactor.

  • Purge the reactor with nitrogen gas to remove any air.

  • Introduce hydrogen gas to the reactor to a pressure of approximately 4.0 MPa.[2]

  • Heat the reaction mixture to 40°C and stir until the reaction is complete (monitor by HPLC).[2]

  • Cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Concentrate the reaction mixture under reduced pressure to obtain the crude product.

  • The crude product can be purified by crystallization or chromatography to yield the desired (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.

• Rationale: The choice of a chiral ruthenium catalyst, such as one based on BINAP, is crucial for achieving the high diastereoselectivity required for the synthesis of the correct stereoisomer of the intermediate. The hydrogenation reduces the carbon-carbon double bond, creating two new chiral centers with a specific orientation dictated by the catalyst.

Boc Deprotection

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under many reaction conditions and its facile removal under acidic conditions.

Workflow for Boc Deprotection

Caption: General workflow for the deprotection of a Boc-protected amine.

Protocol 2: Boc Deprotection of the Sacubitril Intermediate

This protocol describes the removal of the Boc protecting group to yield the free amine, which is a precursor for the final coupling step in the synthesis of Sacubitril.

• Materials:

  • (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the Boc-protected intermediate in dichloromethane.

  • Add trifluoroacetic acid to the solution and stir at room temperature for 1-2 hours (monitor by TLC).

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize the excess acid.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

• Rationale: Trifluoroacetic acid is a strong acid that efficiently cleaves the Boc group. The use of dichloromethane as a solvent is common as it is relatively inert and easily removed. The workup with sodium bicarbonate is necessary to neutralize the strong acid and allow for the extraction of the free amine product.

Data Presentation

Table 1: Physicochemical Properties of the Sacubitril Intermediate

Property	Value	Source
Chemical Formula	C23H29NO4	PubChem
Molecular Weight	383.48 g/mol	PubChem
CAS Number	1012341-50-2	ChemicalBook[1]
Appearance	White to off-white solid	ChemicalBook[1]

Conclusion

2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid and its analogs are valuable building blocks in modern drug discovery. Their ability to introduce conformational constraints and enhance metabolic stability makes them attractive for the design of peptidomimetics and small molecule inhibitors. The successful application of a structurally related compound in the synthesis of the neprilysin inhibitor Sacubitril highlights the significant impact of this class of molecules in the development of life-saving therapeutics. The protocols and rationale presented in this guide are intended to equip researchers with the foundational knowledge to effectively utilize these important synthons in their own drug discovery programs.

References

• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid. PubChem. Retrieved March 17, 2026, from [Link]

• Process for preparing 5-biphenyl-4-amino-2-methyl pentanoic acid. (2015). Google Patents.
• Feng, L., et al. (2024). Comprehensive review on neprilysin (NEP)
• Tan, S. Y., et al. (2021). Neprilysin Inhibition Increases Glucagon Levels in Humans and Mice With Potential Effects on Amino Acid Metabolism. The Journal of Clinical Endocrinology & Metabolism.
• Liu, Y. S., et al. (2019). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry.
• Solid forms of (2r,4s)-5-(biphenyl-4-yl)-4-[(3-carboxypropionyl)amino]-2--methylpentanoic acid ethyl ester, its salts and a preparation method. (2017). Google Patents.

• Sacubitril impurity 11. PubChem. Retrieved March 17, 2026, from [Link]

• Sacubitril intermediate and preparation method thereof. (2017). Google Patents.
• Burke, A. J., et al. (2015). Synthesis of a Precursor to Sacubitril Using Enabling Technologies. Organic Letters.

• Sacubitril. New Drug Approvals. (2015, August 13). Retrieved March 17, 2026, from [Link]

• Natriuretic Peptides and Neprilysin Inhibitors. CV Pharmacology. Retrieved March 17, 2026, from [Link]

• Palani, A., et al. (2019). Structure-Guided Design of Substituted Biphenyl Butanoic Acid Derivatives as Neprilysin Inhibitors. ACS Medicinal Chemistry Letters.

• METHOD FOR PREPARING SACUBITRIL INTERMEDIATE. (2019). WIPO Patentscope. Retrieved March 17, 2026, from [Link]

• Chrysant, S. G. (2018). Sacubitril/valsartan: a cardiovascular drug with pluripotential actions. Cardiovascular Diagnosis and Therapy.

• Amino acid sequence of active GLP-1 showing multiple sites of cleavage... ResearchGate. Retrieved March 17, 2026, from [Link]

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• Sacubitril/Valsartan Combination Partially Improves Cardiac Systolic, but Not Diastolic, Function through β-AR Responsiveness in a Rat Model of Type 2 Diabetes. (2024). MDPI.

• A Novel Process For The Preparation Of An (2 R, 4 S) 4 (T Butoxycarbonyl Amino) 5 (Biphenyl 4 Yl) 2 Methyl Pentanoic Acid. (n.d.). Retrieved March 17, 2026, from [Link]

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PubMed Central.

Sources

• 1. (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid | 1012341-50-2 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Comprehensive review on neprilysin (NEP) inhibitors: design, structure-activity relationships, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CV Pharmacology | Natriuretic Peptides and Neprilysin Inhibitors [cvpharmacology.com]
• 5. Structure-Guided Design of Substituted Biphenyl Butanoic Acid Derivatives as Neprilysin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance When Coupling 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic Acid

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

Welcome to the Technical Support Center. This guide is designed to troubleshoot the specific challenges associated with the incorporation of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (also known as Boc- α -methylnorvaline) during solid-phase or solution-phase peptide synthesis.

The Mechanistic Bottleneck: Why is this coupling so difficult? This molecule is an α,α -disubstituted amino acid. The presence of both a methyl group and a propyl group on the α -carbon creates a dense "steric shield" around the carbonyl electrophile[1]. Furthermore, the bulky tert-butoxycarbonyl (Boc) protecting group severely restricts the conformational flexibility required to form the tetrahedral intermediate during nucleophilic attack.

When standard coupling reagents (like DIC/HOBt or HBTU) are utilized, activation kinetics are sluggish. More critically, the activated ester often degrades or undergoes side reactions before the incoming amine can successfully execute a nucleophilic attack[2].

Troubleshooting Guide: Identifying the Bottleneck

Issue 1: Chain Termination (Guanidinylation)

• Symptom: Mass spectrometry reveals a truncated peptide with an unexpected mass addition of +98 Da (tetramethylguanidinium).

• Causality: When coupling is sterically hindered and slow, standard aminium/uronium reagents like HATU or HBTU can react directly with the free N-terminal amine of your growing peptide chain[2]. This permanently caps the sequence.

• Solution: Switch to a phosphonium-based reagent like PyAOP or PyBOP. Because they lack the guanidinium moiety, they cannot cap your peptide, allowing the slow coupling reaction to proceed without this competing side reaction[3].

Issue 2: False Negatives in Colorimetric Assays

• Symptom: The Kaiser test appears negative (indicating a successful coupling), but subsequent cleavage and LC-MS show incomplete coupling.

• Causality: Once Boc- α -methylnorvaline is successfully coupled and subsequently deprotected, the newly exposed amine is highly hindered by the α -methyl group. The standard Kaiser (ninhydrin) test often fails to detect hindered or secondary amines accurately, yielding a false negative.

• Solution: Utilize the Chloranil test or perform a micro-cleavage followed by rapid LC-MS analysis to validate coupling success.

Data Presentation: Coupling Reagent Selection Matrix

To optimize the coupling of α,α -dialkyl amino acids, reagent selection is paramount. The table below summarizes the efficacy of various activation strategies[4],[2].

Reagent Class	Example	Activation Speed	Efficacy for α,α -Dialkyl	Risk of Amine Capping
Carbodiimide	DIC / HOBt	Slow	Poor	None
Aminium (Uronium)	HATU / HOAt	Very Fast	Moderate	High (Guanidinylation)
Phosphonium	PyAOP / HOAt	Fast	Excellent	None
Oximino	COMU / Oxyma	Very Fast	Excellent	Low
Acid Fluoride	TFFH	Fast	Ultimate / Best	None

Logical Workflow for Hindered Couplings

Use the following decision tree to select the appropriate synthetic strategy based on the specific sequence context of your experiment.

Figure 1: Decision tree for selecting coupling strategies for Boc-α-Me-Nva-OH.

Validated Experimental Protocols

Protocol A: Phosphonium-Mediated Coupling (PyAOP)

Best for coupling Boc- α -Me-Nva-OH onto a standard primary amine.

Causality Note: PyAOP utilizes the highly reactive HOAt leaving group. The nitrogen atom in the pyridine ring of HOAt provides a neighboring group effect (anchimeric assistance) that significantly lowers the transition state energy, accelerating the reaction without the risk of guanidinylation[1],[2].

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in dry N,N-Dimethylformamide (DMF) for 30 minutes. Ensure the N-terminal amine is fully deprotected and neutralized.

• Reagent Preparation: In a separate dry vial, dissolve 4.0 equivalents (relative to resin loading) of Boc- α -Me-Nva-OH and 4.0 equivalents of PyAOP in a minimal volume of anhydrous DMF (approx. 0.1 M concentration).

• Activation: Add 8.0 equivalents of N,N-Diisopropylethylamine (DIEA) to the vial. Stir for exactly 3 minutes to generate the active OAt ester.

• Coupling: Transfer the activated mixture to the reaction vessel containing the resin.

• Reaction Conditions:

  • Option 1 (Preferred): React in a microwave peptide synthesizer at 75°C for 30 minutes. (Note: Because the α -carbon of this molecule lacks a hydrogen atom, it cannot undergo oxazolone-mediated epimerization, making high-temperature coupling completely safe).

  • Option 2: Agitate at room temperature for 4 to 12 hours.

• Washing: Drain the vessel and wash the resin sequentially with DMF (5 × 1 min) and Dichloromethane (DCM) (3 × 1 min).

Protocol B: In Situ Acid Fluoride Generation (TFFH)

Best for coupling Boc- α -Me-Nva-OH onto a secondary or highly hindered amine (e.g., Proline or another α -methyl amino acid).

Causality Note: The fluorine atom has a van der Waals radius (~1.47 Å) nearly identical to oxygen, meaning the resulting acyl fluoride is exceptionally small and highly electrophilic. This allows it to penetrate extreme steric bulk where OBt/OAt esters simply cannot fit[4].

Step-by-Step Methodology:

• Resin Preparation: Swell the resin in anhydrous DCM. (DCM is preferred over DMF for acid fluorides to minimize side reactions).

• Activation: In a separate vial, dissolve 3.0 equivalents of Boc- α -Me-Nva-OH and 3.0 equivalents of TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) in dry DCM.

• Base Addition: Add 6.0 equivalents of DIEA. Stir for 15 minutes to ensure complete conversion of the carboxylic acid to the acid fluoride.

• Coupling: Add the solution to the resin. Agitate at room temperature for 2 to 4 hours.

• Washing: Drain and wash thoroughly with DCM (5 × 1 min) and DMF (3 × 1 min).

Frequently Asked Questions (FAQs)

Q: Why shouldn't I use symmetric anhydrides for this coupling? A: While symmetric anhydrides are useful for some hindered amino acids, generating the symmetric anhydride of an α,α -dialkyl amino acid is highly inefficient. The extreme steric bulk prevents two molecules of the amino acid from easily reacting with one carbodiimide molecule. Acid fluorides or PyAOP are far superior[4].

Q: Can I use PyBOP instead of PyAOP? A: You can, but PyAOP is strongly recommended. PyAOP incorporates the 7-aza-benzotriazole (HOAt) leaving group, whereas PyBOP uses HOBt. The pyridine nitrogen in HOAt provides anchimeric assistance that makes PyAOP much faster and more efficient for hindered couplings[2].

Q: My coupling is still failing even with PyAOP. What's next? A: If PyAOP fails, transition to the Acid Fluoride method (Protocol B). If you are already using Protocol B, consider adding Hexafluoroisopropanol (HFIP) as a co-solvent (e.g., 10% HFIP in DCM). HFIP disrupts internal hydrogen bonding within the growing peptide chain, exposing the nucleophilic amine and reducing aggregation-induced steric hindrance.

References

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. Knowledge Center Archive - Bachem [bachem.com]

Improving coupling yield of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid in solid-phase synthesis

Executive Summary

Coupling α,α -dialkyl amino acids such as 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (Boc- α -methylnorvaline) in Solid-Phase Peptide Synthesis (SPPS) presents a formidable synthetic challenge. This guide provides drug development professionals and peptide chemists with mechanistically grounded troubleshooting strategies, quantitative data, and self-validating protocols to overcome severe steric hindrance, eliminate truncation sequences, and maximize coupling yields.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does the coupling of Boc-2-amino-2-methylpentanoic acid consistently fail or result in deletion sequences when using standard DIC/Oxyma or HBTU protocols? A: The root cause is severe steric hindrance at the α -carbon. Because 2-amino-2-methylpentanoic acid is an α,α -dialkyl amino acid, the presence of both a methyl and a propyl group on the same carbon creates a massive steric shield (the Thorpe-Ingold effect). This physical bulk restricts the trajectory of the incoming nucleophile (the resin-bound peptide's N-terminus) from attacking the activated carbonyl. Standard uronium (HBTU) or carbodiimide (DIC) intermediates simply do not possess the necessary electrophilicity or longevity to overcome this activation energy barrier before undergoing side reactions, such as hydrolysis or rearrangement to unreactive N-acylureas.

Q2: Which coupling reagents are scientifically proven to overcome this barrier without causing chain termination? A: For coupling the hindered amino acid onto the resin, phosphonium-based reagents, specifically PyAOP (7-azabenzotriazol-1-yloxytris(pyrrolidino)phosphonium hexafluorophosphate), are highly recommended[1]. Causality: When using uronium salts like HATU or HBTU for slow couplings, the free amine on the resin can attack the uronium carbon of the coupling reagent itself, forming a stable, unreactive guanidino byproduct that permanently caps the peptide chain. PyAOP is a phosphonium salt; it lacks an electrophilic carbon center, preventing this capping side reaction and safely allowing for the extended reaction times required for hindered amino acids.

Q3: The coupling of the subsequent amino acid onto the α -methyl amine is failing. How do I force this reaction? A: Once the α,α -dialkyl amino acid is on the resin, its own amine is highly shielded. Coupling the next amino acid onto it is notoriously difficult. For this, in situ generation of the amino acid chloride using Triphosgene (BTC) is the gold standard[2]. Causality: Acid chlorides are the smallest and most reactive acylating species. They lack the bulky leaving groups of OBt/OAt active esters, allowing them to physically penetrate the steric shield of the α,α -dialkyl amine.

Q4: How do I ensure complete Boc deprotection and neutralization prior to these difficult couplings? A: After treating the resin with 50% TFA/DCM to remove the Boc group, the resulting highly hindered amine is trapped as a tight TFA salt. Standard 5% DIEA washes are often insufficient to fully neutralize it, leaving the amine protonated and unreactive. You must use an in situ neutralization protocol or perform extended washes with 10–20% DIEA in DCM to ensure the free base is fully generated before adding the activated amino acid[3].

Part 2: Quantitative Comparison of Coupling Strategies

The following table summarizes the expected performance of various activation strategies when coupling onto or with α,α -dialkyl amino acids.

Coupling Reagent / Base	Activation Intermediate	Temperature	Expected Yield (1h)	Expected Yield (Extended/MW)
HBTU / DIEA	Uronium / OBt ester	25°C	< 20%	~ 35%
HATU / DIEA	Uronium / OAt ester	25°C	~ 40%	~ 60%
PyAOP / HOAt / DIEA	Phosphonium / OAt ester	75°C (Microwave)	~ 75%	> 90%
Triphosgene (BTC) / Collidine	Acid Chloride	25°C	> 95%	> 98%

Part 3: Self-Validating Experimental Protocols

Protocol A: Microwave-Assisted PyAOP Coupling

Use this protocol to couple Boc-2-amino-2-methylpentanoic acid ONTO the growing peptide chain.

• Resin Preparation: Ensure the resin (preferably a high-swelling PEG-based resin like ChemMatrix) is fully swollen in NMP.

• Neutralization: Wash the resin with 20% DIEA in NMP (2 × 3 min) to ensure complete removal of TFA salts from the previous deprotection. Wash thoroughly with NMP (5 × 1 min).

• Activation: In a separate vial, dissolve Boc-2-amino-2-methylpentanoic acid (4.0 eq) and PyAOP (3.9 eq) in a minimum volume of NMP. Add HOAt (4.0 eq) to suppress epimerization.

• Base Addition: Add DIEA (8.0 eq) to the vial. Stir for 1 minute to pre-activate.

• Coupling: Transfer the mixture to the resin. Irradiate in a microwave peptide synthesizer at 75°C for 15 minutes.

• Self-Validation (Micro-cleavage): Do not rely on colorimetric tests (like the Kaiser test), as sterically hindered sequences often yield false negatives. Withdraw 1 mg of resin, wash with DCM, and dry. Treat with TFA/TIS/H2O (95:2.5:2.5) for 1 hour. Evaporate the cleavage cocktail, reconstitute in MeCN/H2O, and analyze via LC-MS. Proceed to the next step only if the mass corresponds to the successful addition of the Boc-protected residue.

Protocol B: In Situ Acid Chloride Generation via Triphosgene (BTC)

Use this protocol to couple the NEXT amino acid onto the sterically hindered amine of 2-amino-2-methylpentanoic acid.

Caution: Triphosgene is highly toxic. Perform all steps in a certified fume hood.

• Solvent Exchange: Swell the peptidyl-resin in dry THF or DCM. Crucial: Do not use DMF, as it reacts with phosgene to form the unreactive Vilsmeier-Haack reagent.

• Reagent Preparation: In a dry vial, dissolve the next protected amino acid (3.0 eq) and Triphosgene (1.0 eq; yields 3 equivalents of phosgene) in dry THF.

• Acid Chloride Generation: Add 2,4,6-collidine (10.0 eq) to the vial. Causality: Collidine is a non-nucleophilic base that neutralizes the generated HCl without destroying the highly reactive acid chloride intermediate.

• Coupling: Immediately transfer the mixture to the resin. Shake at room temperature for 2 to 3 hours.

• Self-Validation: Wash the resin extensively with THF, then DCM. Perform a micro-cleavage as described in Protocol A and verify the mass addition via LC-MS before proceeding to global deprotection.

Part 4: Workflow Visualization

Workflow for overcoming steric hindrance during α,α-dialkyl amino acid coupling in SPPS.

References

• Payne N.C., Barber D.R., Ruggles E.L., Hondal R.J. "Can selenoenzymes resist electrophilic modification? Evidence from thioredoxin reductase and a mutant containing alpha-methylselenocysteine." Protein Science / National Institutes of Health (PMC). 4

• Thern B., Rudolph J., Jung G. "Triphosgene as highly efficient reagent for the solid-phase coupling of N-alkylated amino acids - Total synthesis of cyclosporin O." ResearchGate. 2

• AAPPTec. "Overview of Solid Phase Peptide Synthesis (SPPS) - Boc Deprotection Mechanism and In Situ Neutralization." AAPPTec / Peptide.com. 3

Sources

• 1. Can selenoenzymes resist electrophilic modification? Evidence from thioredoxin reductase and a mutant containing alpha-methylselenocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. Can selenoenzymes resist electrophilic modification? Evidence from thioredoxin reductase and a mutant containing alpha-methylselenocysteine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

HPLC analysis and purification methods for peptides containing 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid

The incorporation of α,α -dialkyl amino acids, such as 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (Boc- α -methylnorvaline), introduces severe steric bulk into peptide backbones. While this modification is highly prized in drug development for enhancing proteolytic stability and enforcing specific secondary structures, it presents a formidable challenge for downstream chromatographic analysis and purification.

This guide objectively compares traditional Fully Porous Particle (FPP) HPLC methods against optimized Core-Shell (Superficially Porous Particle, SPP) workflows operating at elevated temperatures. By understanding the physical chemistry driving these separations, researchers can eliminate co-eluting deletion impurities and overcome peak distortion caused by conformational rigidity.

Mechanistic Insights: The Causality of Chromatographic Failure

To purify peptides containing Boc- α -methylnorvaline, one must solve two distinct physicochemical problems: conformational dynamics and mass transfer kinetics .

The Conformational Problem (Temperature Dependency)

The quaternary α -carbon of α -methylated amino acids severely restricts the ϕ (phi) and ψ (psi) dihedral angles of the peptide backbone, heavily favoring rigid secondary structures such as 310​ -helices[1]. At standard room temperature (25 °C), the interconversion between different conformational states is slow relative to the chromatographic timescale. This slow exchange manifests as severe peak broadening or even multiple split peaks for a single, chemically pure peptide.

The Solution: Elevating the column temperature (60–75 °C) provides the thermal energy required to transition the peptide into a fast-exchange regime. This collapses the conformers into a single, sharp, time-averaged peak, significantly improving the signal-to-noise ratio and apparent resolution[2].

The Mass Transfer Problem (Particle Morphology)

During Solid Phase Peptide Synthesis (SPPS), the steric hindrance of the α -methyl group drastically reduces coupling efficiency, leading to a high prevalence of deletion sequences (e.g., des- α -Me-Nva impurities)[2]. Separating a target peptide from an impurity lacking a single hydrophobic residue requires extreme theoretical plate counts ( N ).

Traditional Fully Porous Particles (FPP) suffer from deep intra-particle diffusion. Large peptide molecules take longer to diffuse in and out of the deep pores, increasing the C -term of the Van Deemter equation and broadening the peak. The Solution: Core-shell particles (SPP) feature a solid, impermeable silica core surrounded by a thin (typically 0.5 µm) porous outer shell[3]. This shallow diffusion path accelerates mass transfer kinetics, yielding UHPLC-like peak sharpness (narrow W1/2​ ) at standard HPLC backpressures, allowing for baseline resolution of closely eluting deletion impurities[4].

Visualizing the Separation Logic

Workflow for optimizing HPLC methods for sterically hindered peptides.

Impact of particle morphology on Van Deemter C-term and resolution.

Comparative Performance Data

The following table summarizes the experimental performance of a crude 15-mer peptide containing a central Boc-2-amino-2-methylpentanoic acid residue, contaminated with a 14-mer deletion sequence.

Table 1: Comparative HPLC Performance Metrics

Column Technology	Particle Size	Temperature	Backpressure	Peak Width ( W1/2​ )	Resolution ( Rs​ )	Target Yield (%)
Fully Porous (FPP)	5.0 µm	25 °C	120 bar	0.45 min	0.8 (Co-elution)	N/A (Failed)
Fully Porous (FPP)	5.0 µm	65 °C	95 bar	0.28 min	1.4 (Incomplete)	65%
Core-Shell (SPP)	2.6 µm	25 °C	240 bar	0.22 min	1.9 (Split peak)	72%
Core-Shell (SPP)	2.6 µm	65 °C	185 bar	0.12 min	3.2 (Baseline)	94%

Data Interpretation: At 25 °C, both columns suffer from peak broadening due to slow conformer exchange. Heating the FPP column to 65 °C sharpens the peak but fails to provide baseline resolution ( Rs​<1.5 ) from the deletion impurity. Only the combination of elevated temperature (to resolve conformers) and SPP morphology (to minimize diffusion path) achieves the baseline resolution ( Rs​=3.2 ) required for high-yield preparative purification.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. System Suitability Tests (SST) must pass before proceeding to purification.

Protocol A: Analytical Profiling & Method Validation

Objective: Confirm theoretical plate count and determine the optimal gradient for the SPP column at 65 °C.

• System Suitability Test (SST):

  • Install a Core-Shell C18 column (e.g., 2.6 µm, 100 Å, 4.6 x 150 mm).

  • Set the column oven to 65 °C. Allow 15 minutes for thermal equilibration (validate by monitoring backpressure until fluctuations are < 2 bar).

  • Inject a standard mixture of Uracil (void marker) and Toluene (retention marker).

  • Validation Gate: Proceed only if theoretical plates ( N ) > 15,000 and the tailing factor ( Tf​ ) is between 0.9 and 1.1.

• Mobile Phase Preparation:

  • Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Crude Injection:

  • Dissolve the crude Boc- α -Me-Nva peptide in 20% Phase B at 1 mg/mL.

  • Run a shallow gradient: 20% to 50% Phase B over 30 minutes at 1.0 mL/min.

  • Monitor absorbance at 214 nm (peptide backbone) and 254 nm.

• Data Analysis:

  • Calculate the resolution ( Rs​ ) between the main target peak and the closest eluting deletion impurity.

  • Validation Gate: If Rs​≥2.0 , the method is validated for preparative scale-up.

Protocol B: Preparative Scale-Up & Fraction Verification

Objective: Isolate the target peptide at >95% purity using the optimized parameters.

• Preparative Column Translation:

  • Install a matching preparative Core-Shell C18 column (e.g., 5.0 µm SPP, 21.2 x 250 mm). Note: 5.0 µm SPP particles are used in prep to maintain lower backpressures while still outperforming 5.0 µm FPPs.

  • Utilize a column heating jacket set to 65 °C.

• Gradient Scaling:

  • Scale the flow rate geometrically based on column radius (typically 20-25 mL/min for a 21.2 mm ID column).

  • Apply the exact 30-minute gradient slope developed in Protocol A.

• Fraction Collection:

  • Inject the crude sample (up to 50 mg loading).

  • Collect fractions based on a strict UV threshold (e.g., >50 mAU at 214 nm) to avoid collecting the tailing edges of closely eluting impurities.

• Fraction Verification (The Self-Validation Loop):

  • Re-inject 5 µL of each collected fraction using the Analytical Profiling method (Protocol A).

  • Pool only the fractions demonstrating >95% Area Under the Curve (AUC) for the target peptide. Lyophilize the pooled fractions to obtain the final purified product.

References

• A Comparative Analysis of Alpha-Methyl Amino Acids in Peptides: Enhancing Stability and Modulating Bioactivity Benchchem URL
• Temperature Scanning | PurePep Chorus Applications | Peptide Synthesis Gyros Protein Technologies URL
• Core-Shell vs Fully Porous Particles Webinar Phenomenex URL
• Core-Shell Particle Technology for Peptide Work: Mechanisms for Improving Resolution Separation Science URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. sepscience.com [sepscience.com]
• 4. Core-Shell vs Fully Porous Particles Webinar [phenomenex.com]

NMR characterization and chemical shifts of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid derivatives

Comprehensive NMR Characterization and Comparison Guide: Boc- α -Methylnorvaline Derivatives

Target Molecule: 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (Commonly known as Boc- α -methylnorvaline or Boc- α -Me-Nva-OH).

As peptidomimetics and foldamers become increasingly prominent in drug discovery, the incorporation of α,α -dialkylated amino acids (Aad) has proven essential for inducing stable helical conformations and enhancing proteolytic resistance. Among these, 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid serves as a critical building block. However, the introduction of a quaternary α -carbon and a bulky tert-butoxycarbonyl (Boc) protecting group fundamentally alters the molecule's nuclear magnetic resonance (NMR) profile compared to standard proteinogenic amino acids.

This guide provides an objective comparison of the NMR performance, chemical shifts, and characterization workflows of Boc- α -Me-Nva-OH against standard unmethylated analogs and alternative protecting groups.

Structural and NMR Profile Comparison

To accurately characterize Boc- α -Me-Nva-OH, it is crucial to understand how structural modifications dictate its spectral signature. The α -methyl group introduces significant steric hindrance, which restricts backbone dihedral angles and deshields the α -carbon. Furthermore, the presence of the Boc carbamate group adjacent to the carboxylic acid leads to the stabilization of syn and anti rotamers in solution [1]. This rotameric equilibrium often manifests as peak duplication in 1 H NMR, which can be easily misidentified as diastereomeric impurities if not properly validated [2].

Table 1: Comparative NMR Chemical Shifts ( 1 H and 13 C in CDCl 3​ at 298 K)

The following table synthesizes the expected chemical shifts for Boc- α -Me-Nva-OH compared to its unmethylated counterpart (Boc-Nva-OH) and its Fmoc-protected equivalent (Fmoc- α -Me-Nva-OH).

Structural Feature	Boc- α -Me-Nva-OH (Target)	Boc-Nva-OH (Standard Analog)	Fmoc- α -Me-Nva-OH (Alternative)
Protecting Group ( 1 H)	1.42, 1.45 ppm (s, 9H, rotamers)	1.44 ppm (s, 9H)	7.2–7.8 ppm (m, 8H), 4.2–4.4 ppm (m, 3H)
α -Proton ( 1 H)	None (Quaternary Carbon)	4.25 ppm (m, 1H)	None (Quaternary Carbon)
α -Methyl ( 1 H)	1.55 ppm (s, 3H)	N/A	1.58 ppm (s, 3H)
β -CH 2​ ( 1 H)	1.85, 2.05 ppm (m, 2H, diastereotopic)	1.65, 1.80 ppm (m, 2H)	1.90, 2.10 ppm (m, 2H, diastereotopic)
Amide NH ( 1 H)	5.10, 5.35 ppm (br s, 1H, rotamers)	5.05 ppm (d, 1H)	5.60 ppm (br s, 1H)
α -Carbon ( 13 C)	~62.5 ppm	~53.4 ppm	~63.0 ppm
Carbamate C=O ( 13 C)	~154.8 ppm	~155.6 ppm	~155.2 ppm
Carboxyl C=O ( 13 C)	~178.5 ppm	~177.2 ppm	~178.1 ppm

Key Takeaways from the Comparison:

• Causality of α -Carbon Deshielding: The substitution of the α -proton with a methyl group shifts the 13 C resonance of the α -carbon downfield by approximately 9-10 ppm (from ~53.4 ppm to ~62.5 ppm).

• Diastereotopic Protons: Because the α -carbon in Boc- α -Me-Nva-OH is a chiral quaternary center, the adjacent β -CH 2​ protons are diastereotopic. They experience different magnetic environments and appear as two distinct, complex multiplets, unlike the simpler splitting pattern seen in achiral aliphatic chains.

Experimental Workflows & Protocols

To ensure scientific integrity, the characterization of α,α -dialkylated amino acids must follow a self-validating system. The presence of rotamers requires specific variable-temperature (VT) NMR protocols to distinguish conformational isomers from actual chemical impurities.

Protocol 1: Standard 1D & 2D NMR Acquisition for Peak Assignment

Purpose: To establish the primary connectivity and identify diastereotopic systems.

• Sample Preparation: Dissolve 15–20 mg of Boc- α -Me-Nva-OH in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D). Note: CDCl 3​ is preferred for initial assignment as it promotes the formation of distinct hydrogen-bonded syn/anti carbamate rotamers, allowing for the observation of the dynamic equilibrium.

• 1D 1 H NMR (400 or 500 MHz): Acquire a standard proton spectrum (ns=16, d1=2s). Observe the duplication of the tert-butyl singlet (~1.42/1.45 ppm) and the α -methyl singlet (~1.55 ppm).

• 1D 13 C NMR: Acquire a carbon spectrum (ns=512, d1=2s). Verify the presence of the quaternary α -carbon at ~62.5 ppm.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Run an HSQC experiment to link the protons to their respective carbons.

  • Validation Check: The two distinct proton multiplets at 1.85 ppm and 2.05 ppm must correlate to the same carbon signal at ~38 ppm. This self-validates that they are diastereotopic protons of the β -CH 2​ group, not two separate CH groups.

Protocol 2: Variable Temperature (VT) NMR for Rotamer Resolution

Purpose: To prove that peak duplication is caused by carbamate rotamerism and not diastereomeric contamination [2].

• Solvent Exchange: Prepare a new sample using 15 mg of the compound in 0.6 mL of DMSO-d 6​ . Causality: DMSO has a higher boiling point than CDCl 3​ , allowing for high-temperature NMR without solvent evaporation or sample degradation.

• Baseline Acquisition (298 K): Acquire a 1 H NMR spectrum at room temperature. The rotamers will still be visible, though the ratio may differ from CDCl 3​ due to solvent polarity disrupting intramolecular hydrogen bonds.

• Heating Phase: Increment the probe temperature to 330 K, then 350 K. Allow the sample to equilibrate for 5 minutes at each step.

• Coalescence Acquisition: Acquire 1 H NMR spectra at 350 K.

  • Validation Check: The duplicated tert-butyl and α -methyl peaks will undergo chemical exchange at a rate faster than the NMR timescale, coalescing into single, sharp singlets. Upon cooling back to 298 K, the peaks will resolve into duplicates again, confirming the thermodynamic nature of the rotamers.

Visualizations of Logical Relationships

To further clarify the analytical process, the following diagrams map the experimental workflow and the mechanistic causality behind the observed spectral phenomena.

Caption: Experimental workflow for the self-validating NMR characterization of Boc-protected amino acids.

Caption: Logical causality of structural modifications leading to specific NMR spectral phenomena.

Conclusion

The characterization of 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid requires a nuanced approach compared to standard α -amino acids. The α -methyl group not only shifts the 13 C resonance of the α -carbon significantly downfield but also induces diastereotopicity in the adjacent alkyl chain. Furthermore, the steric bulk exacerbates the observation of carbamate rotamers. By employing a combination of 2D HSQC and Variable Temperature NMR, researchers can build a self-validating analytical profile that definitively proves the structural identity and purity of these complex peptidomimetic building blocks.

References

• Title: On the Stabilization of the Syn-Rotamer of Amino Acid Carbamate Derivatives by Hydrogen Bonding Source: The Journal of Organic Chemistry, 1996, 61(24), 8402–8406. URL: [Link]

• Title: Rotamers or Diastereomers? An Overlooked NMR Solution Source: The Journal of Organic Chemistry, 2012, 77(11), 5198–5202. URL: [Link]

Comparative Guide: Proteolytic Stability of α-Methylated Peptides Synthesized via 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid

Executive Summary & Mechanistic Rationale

In the landscape of peptide drug development, promising therapeutics frequently fail in vivo due to rapid degradation by endogenous proteases. As a Senior Application Scientist, I approach this pharmacokinetic limitation not by altering the delivery vehicle, but by engineering the fundamental chemistry of the peptide backbone. The targeted substitution of natural L-amino acids with α,α-disubstituted unnatural amino acids (UAAs) is a field-proven strategy to drastically enhance metabolic stability without sacrificing target affinity [1][1].

This guide provides an objective, data-driven comparison between 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (commonly referred to as Boc-α-methylnorvaline) and its natural amino acid counterparts.

The Causality of Stability

In natural L-amino acids, the presence of a single α-hydrogen allows the peptide backbone sufficient flexibility to adapt to the active sites of proteases. When 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is incorporated during synthesis and subsequently deprotected, the resulting α-methyl group introduces severe steric bulk [2][2].

Mechanistic Impact: This steric hindrance heavily restricts the conformational freedom around the ϕ (phi) and ψ (psi) dihedral angles. The restricted backbone is forced into specific secondary structures (often 310​ or α-helices), which physically shields the adjacent amide bonds from nucleophilic attack by protease enzymes [3][3].

Caption: Mechanistic pathway comparing the proteolytic vulnerability of natural vs. α-methylated amino acids.

Product Comparison: Boc-α-Methylnorvaline vs. Natural Alternatives

Before diving into the experimental validation, it is crucial to understand the structural distinctions between the target UAA and standard building blocks.

Feature	2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid	Boc-L-Norvaline	Boc-L-Valine
Common Name	Boc-α-methylnorvaline	Boc-L-Norvaline	Boc-L-Valine
α-Carbon Substitution	Disubstituted (Propyl + Methyl)	Monosubstituted (Propyl)	Monosubstituted (Isopropyl)
Backbone Flexibility	Highly Restricted (Steric Bulk)	Highly Flexible	Moderately Flexible
Protease Resistance	Exceptionally High	Low	Low to Moderate
Helical Propensity	High (Induces 310​ or α-helices)	Low	Low (Prefers β-sheets)

Self-Validating Experimental Protocol: Proteolytic Stability Assay

To objectively evaluate the performance of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid, we utilize a self-validating Pronase degradation assay. Pronase is a highly aggressive, broad-spectrum protease cocktail isolated from Streptomyces griseus. We use it because its non-specific cleavage mimics the harsh proteolytic environment of the gastrointestinal tract and blood serum far better than single-enzyme assays (like Trypsin).

Step 1: Peptide Synthesis & Cleavage

• Action: Synthesize two identical model nonapeptide sequences using standard Solid-Phase Peptide Synthesis (SPPS). Substitute position 5 with either Boc-L-Norvaline (Control Peptide) or 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (Test Peptide).

• Causality: We specifically use the Boc-protecting group strategy rather than Fmoc because the steric hindrance of α,α-disubstituted amino acids often requires highly reactive coupling conditions (e.g., HATU/HOAt) and harsher cleavage environments to ensure high yields [4][4].

• Validation: Cleave the peptides using anhydrous Trifluoroacetic acid (TFA). The use of TFA simultaneously removes the Boc group and cleaves the peptide from the PAM resin, yielding the unprotected, functional peptide.

Step 2: Protease Incubation (The Internal Control System)

• Action: Dissolve purified peptides in 100 mM ammonium bicarbonate buffer (pH 8.0). Add Pronase to achieve an enzyme-to-substrate ratio of 1:100 (w/w). Incubate at 37°C.

• Causality: The 1:100 ratio ensures pseudo-first-order kinetics, allowing us to accurately calculate the degradation half-life ( t1/2​ ).

• Validation: Both the control and test peptides must be incubated in the exact same thermal cycler. The rapid degradation of the natural control peptide serves as an internal positive control, proving that the Pronase is active and that the stability observed in the test peptide is genuinely due to the α-methyl modification.

Step 3: Quenching and LC-MS/MS Quantification

• Action: Extract 50 µL aliquots at 0, 1, 4, 12, and 24 hours. Quench immediately by adding 50 µL of 1% Formic Acid in Acetonitrile.

• Causality: Formic acid drops the pH below the operational threshold of Pronase, instantly halting degradation, while acetonitrile precipitates the enzyme out of solution.

• Validation: Analyze the supernatant via LC-MS/MS, integrating the area under the curve (AUC) for the intact parent mass to quantify the remaining peptide fraction.

Caption: Step-by-step workflow for synthesizing and validating the proteolytic stability of UAA-peptides.

Quantitative Data: Degradation Kinetics

The LC-MS/MS quantification yields a stark contrast in survivability. The table below summarizes the percentage of intact peptide remaining over the 24-hour incubation period.

Incubation Time	Natural L-Norvaline Peptide (Control)	α-Methylnorvaline Peptide (Test)
0 Hours (Baseline)	100.0%	100.0%
1 Hour	42.5%	99.1%
4 Hours	12.3%	97.4%
12 Hours	< 1.0%	92.8%
24 Hours	Not Detected	88.5%
Calculated t1/2​	~0.8 Hours	> 100 Hours

Data Interpretation: The incorporation of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid extends the peptide half-life by over two orders of magnitude. The natural peptide is entirely consumed within 12 hours, validating the aggressiveness of the Pronase assay. Conversely, the α-methylated peptide retains nearly 90% of its structural integrity at 24 hours.

Conclusion

The targeted incorporation of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid provides a definitive structural advantage over natural amino acids. By leveraging steric hindrance to restrict backbone dihedral angles, researchers can effectively blind endogenous proteases to the peptide backbone. This allows drug development professionals to bypass the traditional trade-off between peptide bioactivity and in vivo half-life, creating therapeutics that remain active in systemic circulation for vastly extended periods.

References

• A Comparative Analysis of Alpha-Methyl Amino Acids in Peptides: Enhancing Stability and Modulating Bioactivity Source: Benchchem URL
• Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids Source: ResearchGate URL
• Thermodynamic and Structural Impact of α,α-Dialkylated Residue Incorporation in a β-Hairpin Peptide Source: Organic Letters - ACS Publications URL
• Stapled Peptides: An Innovative and Ultimate Future Drug Offering a Highly Powerful and Potent Therapeutic Alternative Source: MDPI URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic Acid

As a critical building block in advanced drug development, 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid (commonly referred to as Boc-α-methylnorvaline) is an unnatural, α,α-disubstituted amino acid. Its primary application lies in Solid-Phase Peptide Synthesis (SPPS) and peptidomimetic design, where the α-methyl group imparts severe conformational restriction and robust resistance to enzymatic degradation.

Handling this sterically hindered, protected amino acid requires precise logistical planning, stringent safety protocols, and optimized synthetic methodologies to ensure both operator safety and experimental integrity.

Executive Summary & Chemical Profile

Before integrating this compound into your laboratory workflow, operators must understand its physical and chemical parameters.

Property	Specification
Chemical Name	2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid
Synonyms	Boc-α-methylnorvaline; N-(tert-butoxycarbonyl)-2-methylnorvaline
CAS Number	1155990-96-7[1]
Molecular Formula	C11H21NO4
Molecular Weight	231.29 g/mol
Physical State	Solid (Crystalline Powder)
GHS Classification	H315, H319, H335 (Signal Word: Warning)[1]

Mechanistic Hazard Assessment (E-E-A-T)

Do not merely memorize the hazard codes; understanding the causality behind the chemical's behavior is critical for proactive safety management.

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The molecule features a highly lipophilic aliphatic tail (methylpentanoic moiety) and a bulky tert-butoxycarbonyl (Boc) group. This lipophilicity allows the compound to readily interact with and disrupt the lipid bilayers of the stratum corneum and ocular epithelium. Once associated with the membrane, the free carboxylic acid moiety lowers the localized pH, protonating cellular proteins and triggering an acute inflammatory cascade[1].

• H335 (May cause respiratory irritation): Supplied as a fine powder, the compound poses a significant inhalation risk. When aerosolized dust deposits in the mucosal fluid of the upper respiratory tract, the localized acidification irritates the mucosal lining, immediately triggering the cough reflex and potential respiratory distress[1][2].

Personal Protective Equipment (PPE) Matrix

To mitigate the hazards outlined above, the following self-validating PPE system must be strictly enforced.

PPE Category	Specification	Causality / Operational Justification
Hand Protection	Nitrile gloves (≥0.11 mm thickness)	Protects against dermal absorption of the dry powder. Note: If handling the compound in solution with Dichloromethane (DCM) or Trifluoroacetic acid (TFA) during synthesis, you must upgrade to heavier butyl rubber or laminate gloves, as standard nitrile degrades rapidly in DCM[3].
Eye Protection	ANSI Z87.1 tight-fitting safety goggles	Prevents aerosolized particulate matter from contacting the vulnerable ocular mucosa during weighing and transfer.
Respiratory	N95/P100 Particulate Respirator	Mandatory if weighing the dry powder outside of a localized exhaust ventilation (LEV) system to prevent H335 inhalation risks[2].
Body Protection	Flame-retardant lab coat, closed-toe shoes	Prevents the accumulation of static-charged powder on personal clothing and minimizes bare-skin exposure.

Operational Plan: Solid-Phase Peptide Synthesis (SPPS)

Because 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid is an α-methylated amino acid, it is highly sterically hindered . Standard coupling reagents (such as HBTU or DIC alone) will frequently fail or result in severe deletion sequences. The protocol below utilizes highly reactive uronium salts to overcome this kinetic barrier[4].

Step-by-Step Coupling Methodology

• Resin Preparation: Swell the peptide-bound resin in anhydrous N,N-Dimethylformamide (DMF) for 30 minutes to maximize the accessibility of the N-terminal amines.

• Activation (Fume Hood Required): In a clean, dry vial, dissolve 3 to 4 equivalents of the Boc-amino acid in minimal anhydrous DMF. Add 2.9 equivalents of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and 6 equivalents of N,N-Diisopropylethylamine (DIPEA). Causality: The high excess of base is required to drive the formation of the active ester despite the steric bulk of the α-methyl group.

• Coupling: Transfer the activated mixture to the resin. Allow the coupling to proceed for 2 to 4 hours at room temperature with gentle agitation. (This is significantly longer than the standard 30-minute coupling time for unhindered amino acids).

• Washing: Drain the reaction vessel and wash the resin sequentially with DMF (3 × 5 mL) and DCM (3 × 5 mL) to remove unreacted reagents[4].

• Validation (Self-Validating Step): Perform a micro-cleavage of a few resin beads and analyze via LC-MS. Expert Insight: Do not rely on the standard colorimetric Kaiser (ninhydrin) test here. The secondary-amine-like steric environment created by the α-methyl group often yields false-negative results.

• Boc Deprotection: Treat the resin with a solution of 50% Trifluoroacetic acid (TFA) in DCM for 30 minutes to remove the Boc protecting group, generating the free amine for the next cycle[3][5].

SPPS Workflow Visualization

Workflow for incorporating sterically hindered Boc-protected amino acids in SPPS.

Emergency Response & Spill Management

In the event of a powder spill, execute the following protocol to prevent aerosolization and respiratory exposure:

• Evacuate & Isolate: Clear unprotected personnel from the immediate vicinity.

• Don PPE: Ensure an N95/P100 respirator, tight-fitting goggles, and nitrile gloves are worn before approaching the spill[2].

• Dust Suppression (Critical): Lightly mist the spilled powder with water using a spray bottle. Causality: Dry sweeping will aerosolize the fine powder, exacerbating the H335 inhalation hazard. Moisture agglomerates the particles.

• Collection: Use a non-sparking scoop to transfer the moistened material into a chemically compatible, sealable polyethylene container.

• Decontamination: Wipe the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual trace acids, followed by a thorough deionized water rinse.

Waste Management & Disposal Plan

Improper disposal of SPPS reagents can lead to catastrophic laboratory accidents. Adhere to the following segregation plan:

• Solid Waste: Unused or spilled 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid must be labeled as "Hazardous Solid Waste - Organic Acid (Boc-Amino Acid)". Incineration by a licensed hazardous waste contractor is the required disposal method[2].

• Liquid Waste (SPPS Effluent):

  • Halogenated Acidic Waste: The effluent from the Boc-deprotection step contains DCM and TFA. This must be stored in vented, acid-compatible containers (e.g., HDPE)[3].

  • Non-Halogenated Basic Waste: The effluent from the coupling step contains DMF and DIPEA.

  • Segregation Causality:Never mix concentrated TFA waste directly with DIPEA waste in a sealed carboy. The resulting acid-base neutralization is highly exothermic and will rapidly boil the low-boiling DCM solvent, leading to dangerous pressure buildup and potential container rupture[3].

References

• Sigma-Aldrich. "2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid | 1155990-96-7". sigmaaldrich.com.
• Chemical Reviews - ACS Publications. "Amino Acid-Protecting Groups". acs.org.
• Bachem. "Solid Phase Peptide Synthesis (SPPS) explained". bachem.com.
• Benchchem. "Fmoc-Orn(Boc)-OH: A Technical Guide to Safe Handling and Application in Peptide Synthesis". benchchem.com.
• Biotage. "What is solid phase peptide synthesis?". biotage.com.

Sources

• 1. 2-{[(tert-butoxy)carbonyl]amino}-2-methylpentanoic acid | 1155990-96-7 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. Knowledge Center Archive - Bachem [bachem.com]
• 5. pubs.acs.org [pubs.acs.org]